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Compound of Interest

Compound Name: AlF-NOTA-c-d-VAP

Cat. No.: B12373501 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for AlF-NOTA-c-d-VAP is not publicly available.

The following guidance is synthesized from best practices for the disposal of similar peptide-

based radiopharmaceuticals, NOTA chelators, and fluorine-containing organic compounds.

Researchers must consult with their institution's Environmental Health and Safety (EHS) office

to ensure full compliance with local, state, and federal regulations.

AlF-NOTA-c-d-VAP is a peptide-based positron emission tomography (PET) probe designed

for targeted tumor imaging.[1][2] Proper handling and disposal are critical for laboratory safety

and environmental protection. This guide provides a framework for the safe management of

AlF-NOTA-c-d-VAP waste streams.

Quantitative Data Summary
The following table summarizes key quantitative data for the radiolabeled form of the

compound, [¹⁸F]AlF-NOTA-c-d-VAP.
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Property Value Reference

Radiochemical Yield 51% ± 16% [3]

Radiochemical Purity >99% [3]

Molar Activity 20-50 GBq/μmol [3]

logD Value -3.41 ± 0.03

Half-life of ¹⁸F ~109.8 minutes

Standard Disposal Procedure for AlF-NOTA-c-d-VAP
Waste
The disposal of AlF-NOTA-c-d-VAP must address both its radioactive and chemical hazards.

The primary strategy involves segregating the waste and allowing the short-lived ¹⁸F

radioisotope to decay to background levels before managing the remaining chemical waste.

Step 1: Immediate Safety and Segregation
Personal Protective Equipment (PPE): Always wear appropriate PPE when handling AlF-
NOTA-c-d-VAP and its waste.

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: A laboratory coat is mandatory.

Waste Segregation: At the point of generation, separate AlF-NOTA-c-d-VAP waste from all

other laboratory waste streams. This includes sharps, non-contaminated materials, and other

chemical or biological waste.

Step 2: Radioactive Waste Management (Decay-in-
Storage)
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Due to the short half-life of Fluorine-18, the standard procedure for radioactive waste of this

type is decay-in-storage.

Containerization: Place all AlF-NOTA-c-d-VAP waste (unused product, contaminated

labware, gloves, etc.) into a dedicated, leak-proof container made of a material compatible

with the waste.

Shielding: Store the container in a designated radioactive material storage area with

appropriate shielding (e.g., lead) to minimize radiation exposure.

Labeling: Clearly label the container with:

"Radioactive Waste"

The radioisotope: "¹⁸F"

The compound name: "AlF-NOTA-c-d-VAP"

Date of storage

Name of the responsible researcher/laboratory.

Decay Period: Store the waste for a minimum of 10 half-lives (approximately 1100 minutes

or 18.5 hours) to allow the radioactivity to decay to negligible levels. After this period, monitor

the container with a radiation survey meter to confirm that radioactivity has returned to

background levels.

Step 3: Chemical Waste Disposal (Post-Decay)
Once the radioactivity has decayed, the waste must be managed as hazardous chemical

waste.

Re-labeling: Deface or remove the radioactive waste labels and re-label the container as

"Hazardous Waste". The new label should clearly identify the contents as "AlF-NOTA-c-d-
VAP waste" and list its components (peptide, NOTA).

Storage: Store the sealed container in a designated hazardous waste accumulation area that

is well-ventilated and has secondary containment.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b12373501?utm_src=pdf-body
https://www.benchchem.com/product/b12373501?utm_src=pdf-body
https://www.benchchem.com/product/b12373501?utm_src=pdf-body
https://www.benchchem.com/product/b12373501?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12373501?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal: Arrange for pickup and disposal by your institution's licensed hazardous waste

management company. Do not pour this waste down the drain or dispose of it in regular

trash.

The following diagram illustrates the decision-making process for the proper disposal of AlF-
NOTA-c-d-VAP waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. medchemexpress.com [medchemexpress.com]

3. bmap.ucla.edu [bmap.ucla.edu]
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procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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